Cas no 2138132-66-6 (4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine)

• Product Name: 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine
• CAS No: 2138132-66-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 6075646
• PubChem ID: 165457527
• Update Time: 2025-08-10

4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-712528
• 2138132-66-6
• 4-[(1-cyclopropanecarbonylazetidin-3-yl)oxy]piperidine
• 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine

• Inchi： 1S/C12H20N2O2/c15-12(9-1-2-9)14-7-11(8-14)16-10-3-5-13-6-4-10/h9-11,13H,1-8H2
• InChI Key： WICVSLLGDBZGGW-UHFFFAOYSA-N
• SMILES： O(C1CCNCC1)C1CN(C(C2CC2)=O)C1

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine

Professional Introduction to 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine (CAS No. 2138132-66-6)

4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine, a compound with the CAS number 2138132-66-6, represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a cyclopropanecarbonyl group and an azetidinyl moiety linked to a piperidine ring imparts distinct pharmacological properties that make it a promising candidate for further investigation.

The< strong>1-Cyclopropanecarbonylazetidin-3-yl substituent in the molecular structure is particularly noteworthy. This moiety has been identified as a key pharmacophore in several drug candidates, contributing to their binding affinity and selectivity. The cyclopropane ring, known for its strain and reactivity, can influence the compound's interactions with biological targets, potentially enhancing its efficacy. Additionally, the azetidinyl ring introduces flexibility and conformational diversity, which can be exploited to optimize drug-like properties such as solubility and metabolic stability.

Recent studies have highlighted the< strong>piperidine scaffold as a versatile component in medicinal chemistry. Piperidine derivatives are widely recognized for their favorable pharmacokinetic profiles and are prevalent in approved drugs across various therapeutic categories. The incorporation of the azetidinyl-oxy-piperidine moiety into 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine suggests potential benefits in terms of bioavailability and target engagement. This combination of structural elements positions the compound as a valuable asset in the quest for innovative pharmaceutical solutions.

In the context of current research, 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine has been explored for its potential role in addressing unmet medical needs. The compound's unique chemical profile suggests applications in areas such as central nervous system disorders, where modulation of neurotransmitter activity is crucial. Preliminary investigations have indicated that this molecule may exhibit< strong>neuropharmacological effects, making it a subject of interest for further preclinical and clinical studies.

The synthesis of< strong>4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. The introduction of the cyclopropanecarbonyl group necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the target molecule efficiently. These synthetic strategies not only demonstrate the compound's complexity but also underscore the advancements in synthetic organic chemistry that facilitate such endeavors.

The pharmacological evaluation of 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated its interaction with various biological targets, including enzymes and receptors implicated in disease pathways. The compound's ability to modulate these targets suggests a multifaceted approach to therapeutic intervention. Moreover, its< strong>low toxicity profile observed in preliminary assays makes it an attractive candidate for further development.

The potential applications of 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine extend beyond traditional therapeutic areas. Research is ongoing to explore its utility in< strong>cancer therapy, where targeted inhibition of specific pathways is essential for effective treatment. Additionally, the compound's structural features make it a candidate for developing< strong>antiviral agents, addressing emerging infectious diseases with growing urgency.

The integration of computational methods into the study of 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine has accelerated understanding its pharmacological behavior. Molecular modeling techniques have been employed to predict binding interactions and assess drug-likeness parameters. These computational approaches complement experimental data, providing a comprehensive view of the compound's potential as a therapeutic agent. The synergy between experimental and computational methods exemplifies the modern interdisciplinary nature of medicinal chemistry research.

The future prospects for 4-[(1-Cyclopropanecarbonylazetidin-3-yl)oxy]piperidine are promising, with several avenues for further investigation remaining open. Continued optimization of its chemical structure to enhance potency and selectivity is anticipated, alongside exploration of novel formulations that improve delivery and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating this promising compound into viable therapeutic options for patients worldwide.